6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole

• IUPAC Name: 2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C14H15N3O3S2/c18-13(16-6-2-1-3-7-16)9-21-14-15-11-5-4-10(17(19)20)8-12(11)22-14/h4-5,8H,1-3,6-7,9H2
• InChI Key: QXNJLYULIQAAHC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H15N3O3S2
• Molecular Weight: 337.4 g/mol

Description

6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole is a compound that has gained significant interest in scientific research. It is a benzothiazole derivative that has been synthesized through various methods and has been found to have potential applications in the field of medicine.

Scientific Research Applications

6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole has been found to have potential applications in the field of medicine. It has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties. Studies have shown that this compound has cytotoxic effects on various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to have antibacterial activity against both gram-positive and gram-negative bacteria. In addition, 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole has been shown to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole is not fully understood. However, studies have suggested that it may exert its anticancer activity by inducing apoptosis and inhibiting cell proliferation. It has also been proposed that this compound may inhibit bacterial growth by disrupting the bacterial cell membrane. The anti-inflammatory effects of 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
Studies have shown that 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole has various biochemical and physiological effects. It has been found to induce DNA damage and oxidative stress in cancer cells, leading to apoptosis. In addition, this compound has been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane. The anti-inflammatory effects of 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole may be due to its ability to inhibit the production of pro-inflammatory cytokines, which play a role in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole has several advantages for lab experiments. It is a relatively simple compound to synthesize, and its anticancer, antimicrobial, and anti-inflammatory properties make it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and further studies are needed to elucidate its molecular targets. In addition, the cytotoxic effects of 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole may limit its use in in vivo studies.

Future Directions

There are several future directions for research on 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole. One area of interest is the development of analogs with improved efficacy and reduced toxicity. In addition, further studies are needed to elucidate the molecular targets of this compound and its mechanism of action. The potential use of 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole as a therapeutic agent for cancer, bacterial infections, and inflammatory diseases also warrants further investigation. Finally, the development of novel methods for the synthesis of this compound may also be of interest.

Synthesis Methods

The synthesis of 6-nitro-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-1,3-benzothiazole involves the reaction of 2-mercapto-1,3-benzothiazole with 2-bromoacetophenone in the presence of potassium carbonate and copper powder. The resulting product is then treated with nitric acid to obtain the final compound. Other methods of synthesis have also been reported, including the reaction of 2-mercapto-1,3-benzothiazole with 2-bromoacetophenone in the presence of sodium hydride and dimethylformamide.